Cas no 2241141-76-2 (Lithium;6-fluoro-2-methylpyridine-3-sulfinate)

• Product Name: Lithium;6-fluoro-2-methylpyridine-3-sulfinate
• CAS No: 2241141-76-2
• MF: C₆H₅FLiNO₂S
• MW: 181.113803625107
• CID: 6406770
• PubChem ID: 138039564
• Update Time: 2025-10-21

Lithium;6-fluoro-2-methylpyridine-3-sulfinate Chemical and Physical Properties

Names and Identifiers

• EN300-754053
• Lithium;6-fluoro-2-methylpyridine-3-sulfinate
• 2241141-76-2
• lithium(1+) ion 6-fluoro-2-methylpyridine-3-sulfinate

• Inchi： 1S/C6H6FNO2S.Li/c1-4-5(11(9)10)2-3-6(7)8-4;/h2-3H,1H3,(H,9,10);/q;+1/p-1
• InChI Key： XWARUHFEWBUYDM-UHFFFAOYSA-M
• SMILES： S(C1=CC=C(N=C1C)F)(=O)[O-].[Li+]

Computed Properties

• Exact Mass: 181.01850617g/mol
• Monoisotopic Mass: 181.01850617g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 5
• Heavy Atom Count: 12
• Rotatable Bond Count: 1
• Complexity: 172
• Covalently-Bonded Unit Count: 2
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• Topological Polar Surface Area: 72.2Ų

Additional information on Lithium;6-fluoro-2-methylpyridine-3-sulfinate

Exploring the Properties and Applications of Lithium;6-fluoro-2-methylpyridine-3-sulfinate (CAS No. 2241141-76-2)

The compound Lithium;6-fluoro-2-methylpyridine-3-sulfinate (CAS No. 2241141-76-2) has garnered significant attention in recent years due to its unique chemical properties and potential applications in pharmaceuticals, agrochemicals, and material science. As researchers and industries seek innovative solutions for drug development and sustainable chemistry, this compound stands out for its versatility and reactivity. Its molecular structure, featuring a fluoro-substituted pyridine ring and a lithium sulfinate group, makes it a valuable intermediate in organic synthesis.

One of the most searched questions in the field of chemical intermediates is: "What are the applications of lithium sulfinates in modern chemistry?" This compound, with its 6-fluoro-2-methylpyridine backbone, provides a compelling answer. It is widely used in cross-coupling reactions, such as the Suzuki-Miyaura and Negishi couplings, which are pivotal in constructing complex molecular architectures. These reactions are essential for developing new active pharmaceutical ingredients (APIs) and agrochemical agents, aligning with the growing demand for precision medicine and sustainable agriculture.

Another hot topic in the scientific community is the role of fluorinated compounds in enhancing drug bioavailability and metabolic stability. The fluoro group in Lithium;6-fluoro-2-methylpyridine-3-sulfinate contributes to these desirable properties, making it a sought-after building block in medicinal chemistry. Researchers are particularly interested in how this compound can be leveraged to develop next-generation therapeutics with improved efficacy and reduced side effects.

From an industrial perspective, the compound's stability and solubility in various solvents are frequently discussed. Its lithium sulfinate moiety offers excellent compatibility with polar aprotic solvents, which are commonly used in large-scale synthetic processes. This characteristic is critical for manufacturers aiming to optimize reaction conditions and minimize waste, a key focus in the era of green chemistry and circular economy.

In material science, Lithium;6-fluoro-2-methylpyridine-3-sulfinate has shown promise in the development of advanced polymers and electronic materials. Its ability to act as a ligand or modifier in metal-organic frameworks (MOFs) and conductive polymers is under active investigation. This aligns with the rising interest in smart materials and energy storage solutions, as industries strive to meet the demands of renewable energy technologies.

Safety and handling of chemical intermediates are also a major concern for researchers and manufacturers. While Lithium;6-fluoro-2-methylpyridine-3-sulfinate is not classified as hazardous under standard regulations, proper storage and handling protocols are essential to maintain its integrity. This aspect is often highlighted in forums and databases, where users search for "best practices for handling lithium-based compounds" or "stability of sulfinate salts."

In summary, Lithium;6-fluoro-2-methylpyridine-3-sulfinate (CAS No. 2241141-76-2) is a multifaceted compound with broad applicability across several high-impact fields. Its relevance to drug discovery, sustainable chemistry, and advanced materials ensures its continued prominence in scientific and industrial research. As innovation drives the need for specialized intermediates, this compound is poised to play a pivotal role in shaping future technologies.